Cas no 1427405-34-2 (6-Cyano-5-fluoro1H-indazole)

• Product Name: 6-Cyano-5-fluoro1H-indazole
• CAS No: 1427405-34-2
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 5576438
• PubChem ID: 130062769
• Update Time: 2025-06-09

6-Cyano-5-fluoro1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-fluoro1H-indazole
• 5-Fluoro-1H-indazole-6-carbonitrile
• 1H-Indazole-6-carbonitrile, 5-fluoro-
• 1427405-34-2
• AT37589

• Inchi： 1S/C8H4FN3/c9-7-1-6-4-11-12-8(6)2-5(7)3-10/h1-2,4H,(H,11,12)
• InChI Key： HJEQLLCWBGBCQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(C#N)=C2)C=N1

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 367.5±22.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 6-Cyano-5-fluoro1H-indazole

Introduction to 6-Cyano-5-fluoro-1H-indazole (CAS No. 1427405-34-2)

6-Cyano-5-fluoro-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1427405-34-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of molecules characterized by a fused benzene and pyrrole ring system, which is known for its broad biological activity. The presence of both cyano and fluoro substituents in its molecular structure imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The indazole core is a privileged structure in medicinal chemistry, frequently explored for its potential as an active pharmaceutical ingredient (API) due to its ability to interact with various biological targets. The introduction of a cyano group at the 6-position and a fluoro group at the 5-position enhances the compound's pharmacological profile, influencing its solubility, metabolic stability, and binding affinity. These modifications are strategically designed to optimize interactions with biological receptors, particularly those involved in metabolic diseases, inflammatory responses, and oncological pathways.

Recent advancements in computational chemistry and high-throughput screening have highlighted 6-Cyano-5-fluoro-1H-indazole as a promising candidate for further investigation. Its structural features suggest potential applications in the development of novel therapeutics targeting disorders such as diabetes, neurodegenerative diseases, and cancer. The fluoro substituent, in particular, is well-documented for its ability to modulate metabolic pathways and enhance drug bioavailability, while the cyano group can serve as a pharmacophore for selective binding to biological targets.

In the realm of oncology research, 6-Cyano-5-fluoro-1H-indazole has been investigated for its potential antitumor properties. Studies have demonstrated that indazole derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. The combination of the cyano and fluoro groups may enhance the compound's ability to inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in malignant cells. Preliminary in vitro studies have shown promising results in reducing viability across multiple cancer cell lines, suggesting its therapeutic potential.

The synthesis of 6-Cyano-5-fluoro-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions on halogenated indazole precursors followed by cyanation at the desired position. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving scalability. These developments are crucial for transitioning laboratory-scale discoveries into viable pharmaceutical candidates.

From a pharmacokinetic perspective, the structural features of 6-Cyano-5-fluoro-1H-indazole contribute to its favorable drug-like properties. The fluoro atom enhances lipophilicity while maintaining water solubility, facilitating absorption and distribution throughout the body. The cyano group influences metabolic stability by resisting hydrolysis under physiological conditions, potentially extending the compound's half-life in vivo. These attributes are critical for designing drugs that exhibit both efficacy and acceptable safety profiles.

Regulatory considerations play a significant role in advancing compounds like 6-Cyano-5-fluoro-1H-indazole through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating regulatory hurdles efficiently. Such partnerships accelerate the translation of laboratory findings into marketed therapies.

The future direction of research on 6-Cyano-5-fluoro-1H-indazole includes exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how this compound interacts with biological targets at an atomic level will provide insights into optimizing its pharmacological properties further. Additionally, exploring analogs with different substituents may uncover novel derivatives with enhanced potency or reduced side effects.

In conclusion,6-Cyano-5-fluoro-1H-indazole (CAS No. 1427405-34-2) represents a compelling example of how structural modifications can yield biologically active molecules with therapeutic potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs across various disease areas. As research continues to uncover new applications for this compound,6-Cyano-5-fluoro-1H-indazole is poised to play an important role in shaping future treatments.